Cas no 53171-93-0 (Ethyl 3-[(3-ethoxycarbonylphenyl)diazenyl]benzoate)

• Product Name: Ethyl 3-[(3-ethoxycarbonylphenyl)diazenyl]benzoate
• CAS No: 53171-93-0
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 2188483
• Update Time: 2023-08-06

Ethyl 3-[(3-ethoxycarbonylphenyl)diazenyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Azobenzene-3,3’-dicarboxylic acid diethyl ester
• Azobenzene-3,3'-dicarboxylic acid diethyl ester
• Ethyl 3-[(3-ethoxycarbonylphenyl)diazenyl]benzoate

• Inchi： 1S/C18H18N2O4/c1-3-23-17(21)13-7-5-9-15(11-13)19-20-16-10-6-8-14(12-16)18(22)24-4-2/h5-12H,3-4H2,1-2H3/b20-19+
• InChI Key： PBKCXNXOOIAZHK-FMQUCBEESA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)/N=N/C1=CC=CC(C(=O)OCC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• Topological Polar Surface Area: 77.3